![molecular formula C16H14ClN5O2 B4704992 5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B4704992.png)
5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide
Overview
Description
5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide, also known as ACTC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer progression. It has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its effects on cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines and chemokines. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In animal models of Alzheimer's disease, this compound has been shown to improve cognitive function and reduce the accumulation of amyloid beta plaques in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide in lab experiments is its relatively simple synthesis method, which allows for easy production and testing. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide, including further studies on its mechanism of action and potential therapeutic applications in other diseases such as Parkinson's disease and multiple sclerosis. Additionally, more research is needed to determine its toxicity and potential side effects, as well as its pharmacokinetics and pharmacodynamics in humans.
In conclusion, this compound is a chemical compound that has shown promise in scientific research for its potential therapeutic applications in various diseases. Its anti-inflammatory and anti-cancer properties, as well as its ability to improve cognitive function, make it an interesting target for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects before it can be used in clinical settings.
Scientific Research Applications
5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and Alzheimer's disease. It has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
5-amino-1-(4-chloro-3-methoxyphenyl)-N-phenyltriazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN5O2/c1-24-13-9-11(7-8-12(13)17)22-15(18)14(20-21-22)16(23)19-10-5-3-2-4-6-10/h2-9H,18H2,1H3,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBJWKDQNGXMBSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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